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Compound of Interest

(2-AMINOETHYL)(2-
Compound Name:

METHOXYETHYL)AMINE
CAS No.: 19815-35-1
Cat. No.: B3249836

Get Quote

\ J

Chemical Profile & Disambiguation

Crucial Distinction: Do not confuse this molecule with Bis(2-methoxyethyl)amine (CAS 111-95-
5), which is a secondary amine with no cross-linking capability in standard epoxy systems.
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Property Specification

Chemical Name N-(2-Methoxyethyl)-1,2-ethanediamine
Common Name (2-Aminoethyl)(2-methoxyethyl)amine
CAS Number 19815-35-1

Molecular Formula

Molecular Weight 118.18 g/mol

Structure

1 x Primary Amine (

), 1 x Secondary Amine (
Functional Groups

), 1 x Ether (

)
Active Hydrogens 3 (2 from Primary, 1 from Secondary)
Amine Value ~950 mg KOHY/g (Theoretical)

Mechanism of Action

This molecule functions as a cross-linker primarily through Nucleophilic Addition. Its asymmetry
allows for tunable reactivity profiles depending on the electrophile (e.g., Epoxide vs.
Isocyanate).

A. Epoxy Curing (Cross-Linking)

In epoxy systems, the molecule acts as a Latent-Like Curing Agent.
o Primary Amine Attack: The

group reacts rapidly with two epoxide rings.

e Secondary Amine Attack: The

group reacts more slowly with a third epoxide ring.
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e Result: A 3-dimensional thermoset network. The methoxyethyl tail remains pendant, acting
as an internal plasticizer to improve impact resistance and reduce brittleness.

B. Polymer Chain Extension (Linear Growth)

In polyurethane/polyurea synthesis (reacting with diisocyanates), the molecule acts as a Chain

Extender.

o Functionality = 2: The primary and secondary amines both react with isocyanates to form

urea linkages.

o Result: Linear polymer growth with hydrophilic ether side chains.
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Figure 1: Reaction pathways for Epoxy (Cross-linking) vs. Isocyanate (Chain Extension).

Protocol A: Epoxy Resin Curing Agent[2]

Objective: Use (2-Aminoethyl)(2-methoxyethyl)amine to cure a standard Bisphenol-A
(DGEBA) epoxy resin, creating a flexible, impact-resistant coating.

Materials
o Resin: DGEBA Epoxy (e.g., Epon 828 or equivalent), EEW = 190 g/eq.

o Cross-Linker: (2-Aminoethyl)(2-methoxyethyl)amine (CAS 19815-35-1).[1]

e Solvent (Optional): Benzyl alcohol (accelerator/plasticizer).
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Calculations (The "Self-Validating" Step)

To ensure complete cross-linking, you must calculate the Amine Hydrogen Equivalent Weight
(AHEW).

o Calculate AHEW:
e Calculate PHR (Parts per Hundred Resin):

Result: You need 20.7 g of cross-linker for every 100 g of epoxy resin.

Experimental Workflow

e Preparation:

o Weigh 100.0 g of DGEBA epoxy resin into a mixing cup.

o Weigh 20.7 g of (2-Aminoethyl)(2-methoxyethyl)amine.

o Note: If lower viscosity is required, heat the resin to 40°C before adding the amine.
e Mixing:

o Add the amine to the resin slowly while stirring.

o Mix thoroughly for 3 minutes, scraping the sides and bottom.

o Degassing: Vacuum degas at 25 inHg for 5-10 minutes to remove entrapped air bubbles.
e Curing Cycle:

o Stage 1 (Gelation): Allow to sit at Room Temperature (25°C) for 2—4 hours. The mixture
will gel.

o Stage 2 (Full Cure): Post-cure at 60°C for 4 hours or 80°C for 2 hours.

o Why Post-Cure? The secondary amine is less reactive.[2] Heat is required to drive the
reaction to 100% conversion and maximize
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o Validation:
o Measure

via DSC (Differential Scanning Calorimetry). Expected
should be lower than EDA-cured systems (due to the ether tail), typically around 80—
100°C, indicating improved flexibility.
Protocol B: Synthesis of Hydrophilic Linkers
(Bioconjugation)

Objective: Use the molecule to create a linker with a "stealth” methoxy tail, often used to modify

surfaces or drug carriers to reduce non-specific binding.

Rationale

The primary amine is significantly more nucleophilic than the secondary amine (approx. 10x
faster reaction rate with esters). We exploit this to attach the molecule to a surface/polymer via
the primary amine, leaving the secondary amine available for a second step or leaving the

methoxy tail as a hydrophilic brush.

Workflow: Carbodiimide Coupling to Carboxylated
Surface

e Activation:
o Dissolve Carboxyl-functionalized polymer/nanopatrticle in MES buffer (pH 6.0).

o Add EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-
Hydroxysuccinimide) in 10-fold molar excess relative to -COOH groups.

o Incubate for 15 minutes at Room Temperature.

e Conjugation (Cross-linking):
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o Adjust pH to 7.2-7.5 using PBS.
o Add (2-Aminoethyl)(2-methoxyethyl)amine (5-fold molar excess).

o Critical Step: The excess ensures the primary amine reacts with the activated ester,
preventing the molecule from "looping" back and reacting with both amines on the same
particle (unless cross-linking between particles is desired).

o Incubate for 2 hours.

 Purification:
o Dialyze or centrifuge to remove unreacted amine.
e Result:

o A surface modified with

o The secondary amine remains available for further functionalization (e.g., reaction with an
isothiocyanate probe), or the methoxy group acts as a mini-PEG spacer.

Safety & Handling

e Hazards: Like most aliphatic amines, this molecule is Corrosive (Skin/Eye) and a Sensitizer.
o PPE: Wear nitrile gloves, safety goggles, and work in a fume hood.

o Storage: Store under nitrogen or argon. Amines absorb

from the air to form carbamates (white crust), which deactivates the cross-linker.

References

e Chemical Identity & Properties

o National Center for Biotechnology Information (2026). PubChem Compound Summary for
CID 87698, N-(2-Methoxyethyl)ethylenediamine. Retrieved from .
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o Epoxy-Amine Chemistry: Pascault, J. P., & Williams, R. J. (2009). Epoxy Polymers: New
Materials and Innovations. Wiley-VCH. (General reference for amine-epoxy stoichiometry).

e Bioconjugation Techniques: Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.).
Academic Press. (Standard protocols for EDC/NHS coupling).

e CAS Verification

o Chemical Book. Product entry for CAS 19815-35-1.[1] Retrieved from .

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. calpaclab.com [calpaclab.com]

e 2. Epoxy Curing Agents - Part 1: Amines - Polymer Innovation Blog
[polymerinnovationblog.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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